Cas no 97136-23-7 (Benzeneacetaldehyde, 2-hydroxy-a-oxo-)
97136-23-7 structure
Product Name:Benzeneacetaldehyde, 2-hydroxy-a-oxo-
Benzeneacetaldehyde, 2-hydroxy-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetaldehyde, 2-hydroxy-a-oxo-
- Benzeneacetaldehyde, 2-hydroxy-α-oxo-
- (ortho-hydroxyphenyl)glyoxal
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- Inchi: 1S/C8H6O3/c9-5-8(11)6-3-1-2-4-7(6)10/h1-5,10H
- InChI Key: CFSVWTAGZWCTFT-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1O)(=O)C=O
Computed Properties
- Exact Mass: 150.031694049g/mol
- Monoisotopic Mass: 150.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Benzeneacetaldehyde, 2-hydroxy-a-oxo- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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